Cas no 18520-81-5 (Adenine,9-a-D-arabinopyranosyl-, 2',3',4'-triacetate (8CI))

• Product name: Adenine,9-a-D-arabinopyranosyl-, 2',3',4'-triacetate (8CI)
• CAS No: 18520-81-5
• MF: C₁₆H₁₉N₅O₇
• MW: 393.35100
• CID: 234696
• PubChem ID: 270877

Adenine,9-a-D-arabinopyranosyl-, 2',3',4'-triacetate (8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine,9-a-D-arabinopyranosyl-, 2',3',4'-triacetate (8CI)
• D-(1R)-tri-O-acetyl-1-(6-amino-purin-9-yl)-1,5-anhydro-xylitol
• D-(1R)-Tri-O-acetyl-1-(6-amino-purin-9-yl)-1,5-anhydro-xylit
• 18520-81-5
• NSC-114009
• NSC114009
• DTXSID80939940
• 9-(2,3,4-tri-o-acetylpentopyranosyl)-9h-purin-6-amine

• Inchi： InChI=1S/C16H19N5O7/c1-7(22)26-10-4-25-16(13(28-9(3)24)12(10)27-8(2)23)21-6-20-11-14(17)18-5-19-15(11)21/h5-6,10,12-13,16H,4H2,1-3H3,(H2,17,18,19)
• InChI Key： LJUSHLYDDSZMCI-UHFFFAOYSA-N
• SMILES： CC(OC1C(N2C3=NC=NC(N)=C3N=C2)OCC(OC(C)=O)C1OC(C)=O)=O

Computed Properties

• Exact Mass: 393.12800
• Monoisotopic Mass: 393.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų
• XLogP3: -0.7

Experimental Properties

• Density: 1.62
• Boiling Point: 568.1°Cat760mmHg
• Flash Point: 297.4°C
• Refractive Index: 1.679
• PSA: 157.75000
• LogP: 0.31360